8-Chloro-3-methylimidazo[1,5-a]pyrazine

• IUPAC Name: 8-chloro-3-methylimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C7H6ClN3/c1-5-10-4-6-7(8)9-2-3-11(5)6/h2-4H,1H3
• InChI Key: XWPLDMHOLZHIEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2N1C=CN=C2Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS RN: 56468-24-7

Description

8-Chloro-3-methylimidazo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Scientific Research Applications

Industrial Process Development

8-Chloro-3-methylimidazo[1,5-a]pyrazine is an important scaffold in many drugs, easily accessible through a Groebke–Blackburn–Bienaymé cyclisation. An industrial-scale process for this multicomponent reaction has been achieved, yielding high purity 3-aminoimidazo[1,2-a]pyrazines (Baenziger, Durantie, & Mathes, 2017).

Novel Synthetic Approaches

Studies have reported aqueous syntheses of methylimidazo[1,2-a]pyridines, including imidazo[1,2-a]pyrazine derivatives, achieved without deliberate addition of catalysts, indicating a simplified and environmentally friendly synthetic method (Mohan, Rao, & Adimurthy, 2013).

Medicinal Chemistry and Drug Design

Imidazo[1,2-a]pyrazines, closely related to this compound, have been explored in the context of creating new pharmaceutical compounds. For instance, their integration into hybrid molecules has shown potential for anti-diabetic applications (Ibraheem et al., 2020).

Pharmacological Research

The imidazo[1,2-a]pyrazine scaffold has been used in the development of selective negative modulators for AMPARs associated with certain regulatory proteins, showing promise in seizure protection and anticonvulsant models (Savall et al., 2018).

Antimicrobial Activity

Synthesis of N-arylimidazo[1,2-a]pyrazine derivatives and their evaluation for antimicrobial activity have been reported. Some compounds within this class have exhibited promising antibacterial properties (Jyothi & Madhavi, 2019).

Transformations in Chemistry

Research on transformations of related compounds, such as 8-substituted tetrazolo[1,5-a]pyrazines, contributes to the understanding of nucleophilic substitution reactions, which is fundamental in organic synthesis (Slepukhin, Rusinov, Dedeneva, & Charushin, 2007).

Novel Antibacterial Agents

Studies have shown that pyrazine functionalized Ag(I) and Au(I)-NHC complexes, including imidazo[1,2-a]pyrazine derivatives, are potential antibacterial agents against human pathogens, suggesting their application in combating antimicrobial resistance (Roymahapatra et al., 2012).